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Introduction

Ac-YVAD-CHO, also known as N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-2-carboxyl-1-formylethyl]-L-
alaninamide, is a potent, reversible, and selective inhibitor of caspase-1.[1][2] Caspase-1, also
known as Interleukin-1(3 Converting Enzyme (ICE), is a critical enzyme in the inflammatory
pathway, responsible for the proteolytic processing and activation of pro-inflammatory cytokines
such as interleukin-1p3 (IL-1) and IL-18.[3] The activation of these cytokines plays a pivotal
role in the innate immune response and the induction of pyroptosis, a pro-inflammatory form of
programmed cell death.[3]

Due to its selectivity, Ac-YVAD-CHO is an invaluable tool for studying the role of caspase-1 in
various physiological and pathological processes, including inflammation, autoimmune
diseases, and neurodegenerative disorders.[4] Accurate and consistent preparation of Ac-
YVAD-CHO stock solutions is paramount for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation of Ac-YVAD-CHO stock
solutions in dimethyl sulfoxide (DMSO), along with important technical data and handling
information.

Technical Data

A summary of the key quantitative data for Ac-YVAD-CHO is presented in the table below for
easy reference.
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Property Value Reference
Molecular Formula C23H32N40s

Molecular Weight 492.5 g/mol

Purity >95%

Solubility in DMSO 5-30 mg/mL

Ki for human caspase-1 0.76 nM

Storage Temperature -20°C

Stability > 4 years (at -20°C)

Signaling Pathway of Caspase-1 Inhibition

Ac-YVAD-CHO acts by targeting the active site of caspase-1, thereby preventing the cleavage
of its substrates. The simplified signaling pathway illustrating the point of inhibition is depicted
below.
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Figure 1: Simplified signaling pathway of inflammasome activation and caspase-1 inhibition by
Ac-YVAD-CHO.

Experimental Protocol: Preparation of Ac-YVAD-
CHO Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Ac-YVAD-CHO in
DMSO.

Materials:

Ac-YVAD-CHO (powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Workflow for Stock Solution Preparation:
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Start: Equilibrate Reagents

(1. Weigh Ac-YVAD-CHO)
(2. Calculate required volume of DMSO)
(3. Add DMSO to Ac-YVAD-CHO)

4. Dissolve the powder
(Vortex/Warm if necessary)

:

5. Aliquot into sterile tubes

(6. Store at -20°C)

End: Stock Solution Ready
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Figure 2: Experimental workflow for preparing Ac-YVAD-CHO stock solution.

Procedure:
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o Equilibration: Allow the vial of Ac-YVAD-CHO powder and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh out the desired amount of Ac-YVAD-CHO powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.925
mg of Ac-YVAD-CHO (Molecular Weight = 492.5 g/mol ).

o Calculation of DMSO Volume: Calculate the required volume of DMSO to achieve the

desired concentration.
o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
o For 4.925 mg of Ac-YVAD-CHO to make a 10 mM (0.01 M) solution:

= Volume (L) = (0.004925 g/ 492.5 g/mol )/ 0.01 mol/L=0.001 L=1mL

o Dissolution: a. Add the calculated volume of DMSO to the vial containing the Ac-YVAD-CHO
powder. b. Vortex the solution for 1-2 minutes to facilitate dissolution. c. If the compound
does not fully dissolve, you may warm the solution briefly at 37°C for 5-10 minutes and
vortex again. Note: While some sources indicate a solubility of up to 30 mg/mL in DMSQO, it is
recommended to start with a lower concentration (e.g., 5 mg/mL or approximately 10 mM) to
ensure complete dissolution.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected (amber or foil-wrapped) microcentrifuge tubes.
The volume of the aliquots should be based on your experimental needs.

o Storage: Store the aliquots at -20°C for long-term storage. When stored properly, the solution
is stable for at least four years.

Application in Caspase-1 Assays

The prepared Ac-YVAD-CHO stock solution can be used as a specific inhibitor in caspase-1
activity assays to confirm that the observed enzymatic activity is indeed from caspase-1. In
such assays, a parallel experiment is typically run with and without the inhibitor. A significant
reduction in signal in the presence of Ac-YVAD-CHO confirms caspase-1 specific activity. The
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final working concentration of Ac-YVAD-CHO in cell-based or enzymatic assays typically
ranges from 1 uM to 50 uM, depending on the specific experimental setup.

Safety Precautions
e Ac-YVAD-CHO is for research use only and not for human or veterinary use.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound and DMSO.

e DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care in a well-ventilated area.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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